Cas no 118896-97-2 (Thymidine-2-14C,3'-azido-3'-deoxy- (9CI))

Thymidine-2-14C,3'-azido-3'-deoxy- (9CI) Properties

Names and Identifiers

• Thymidine-2-14C,3'-azido-3'-deoxy- (9CI)
• 3'-AZIDO-3'-DEOXYTHYMIDINE-2-14C
• AZT 2-14C
• 3'-azido-3'-deoxythymidine-2-14C mol.*wt. 267.2
• 3'-AZIDO 3'-DEOXYTHYMIDINE, [2-14C]- 45-60 MCI(1.67-2.22 GBQ)/MMOL, MORPURE HPLC PURIFIED, DELIVERED >= 98% PURE WITH HPLC RADIOCHROMATOGRAM
• 118896-97-2
• Thymidine-2-14C, 3'-azido-3'-deoxy-
• AKOS015910424
• Thymidine-2-14c,3'-azido-3'-deoxy-(9ci)
• DTXSID901294439
• +Expand

• InChIKey： HBOMLICNUCNMMY-HVNIONSBSA-N
• Inchi： InChI=1S/C10H13N5O4/c1-5-3-15(10(18)12-9(5)17)8-2-6(13-14-11)7(4-16)19-8/h3,6-8,16H,2,4H2,1H3,(H,12,17,18)/t6-,7+,8+/m0/s1/i10+2
• SMILES： [N-]=N=N[C@@H]1[C@@H](CO)O[C@H](C1)N2[14C](=O)=NC(=O)=C(C)C=2

Computed Properties

• Exact Mass: 269.1
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Monoisotopic Mass: 269.1
• Heavy Atom Count: 19
• Complexity: 484
• Isotope Atom Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0
• Topological Polar Surface Area: 93.2A^2

Experimental Properties

• LogP: -0.74354
• PSA: 134.07000